Cas no 107828-11-5 (1,3-Benzodioxole,5-(1-methylethoxy)-)
107828-11-5 structure
Product Name:1,3-Benzodioxole,5-(1-methylethoxy)-
CAS No:107828-11-5
MF:C10H12O3
MW:180.200483322144
CID:223784
PubChem ID:183888
Update Time:2025-04-19
1,3-Benzodioxole,5-(1-methylethoxy)- Chemical and Physical Properties
Names and Identifiers
-
- 1,3-Benzodioxole,5-(1-methylethoxy)-
- 5-propan-2-yloxy-1,3-benzodioxole
- 5-(1-Methylethoxy)-1,3-benzodioxole
- 107828-11-5
- DTXSID00148299
- SCHEMBL12341996
- 1,3-Benzodioxole, 5-(1-methylethoxy)-
-
- Inchi: 1S/C10H12O3/c1-7(2)13-8-3-4-9-10(5-8)12-6-11-9/h3-5,7H,6H2,1-2H3
- InChI Key: IGCWRGWKLIFTDM-UHFFFAOYSA-N
- SMILES: O(C1C=CC2=C(C=1)OCO2)C(C)C
Computed Properties
- Exact Mass: 180.07866
- Monoisotopic Mass: 180.079
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 13
- Rotatable Bond Count: 2
- Complexity: 170
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.4
- Topological Polar Surface Area: 27.7Ų
Experimental Properties
- Density: 1.14
- Boiling Point: 242.6°C at 760 mmHg
- Flash Point: 79.2°C
- Refractive Index: 1.523
- PSA: 27.69
- LogP: 2.20250
1,3-Benzodioxole,5-(1-methylethoxy)- Related Literature
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Long Deng,Qian Zou,Biao Liu,Wenhui Ye,Chengfei Zhuo,Li Chen,Ze-Yuan Deng,Ya-Wei Fan,Jing Li Food Funct., 2018,9, 4234-4245
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Chao-Han Cheng,Wen-Zhen Wang,Shie-Ming Peng,I-Chia Chen Phys. Chem. Chem. Phys., 2017,19, 25471-25477
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Amandine Altmayer-Henzien,Valérie Declerck,David J. Aitken,Ewen Lescop,Denis Merlet,Jonathan Farjon Org. Biomol. Chem., 2013,11, 7611-7615
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Joseph H. Bisesi,Tara Sabo-Attwood Environ. Sci.: Nano, 2014,1, 574-583
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